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Compound of Interest

Compound Name: Chlorosarin
CAS No.: 1445-76-7
Cat. No.: B1221596
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorosarin (O-Isopropyl methylphosphonochloridate), a potent organophosphorus compound
and a precursor to the nerve agent Sarin, is a substance of significant interest in forensic,
environmental, and defense-related research. Understanding its fragmentation pattern in mass
spectrometry is crucial for its unambiguous identification in various matrices. These application
notes provide a detailed overview of the electron ionization (El) mass spectrometry
fragmentation of Chlorosarin, a comprehensive experimental protocol for its analysis, and a
proposed fragmentation pathway.
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Chemical Name

O-Isopropyl methylphosphonochloridate

Chlorosarin, Isopropyl methylphosphonic

Synonyms chloride

CAS Number 1445-76-7

Molecular Formula C4H10CIO2P

Molecular Weight 156.55 g/mol

Chemical Structure CH3P(O)(C)OCH(CH3)2

Mass Spectrometry Fragmentation Pattern of

Chlorosarin

The analysis of Chlorosarin by gas chromatography-mass spectrometry (GC-MS) with

electron ionization (EI) reveals a characteristic fragmentation pattern. The quantitative data for

the principal fragments, as cataloged in the NIST Mass Spectrometry Data Center under NIST

Number 273565, are summarized below.
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Mass-to-Charge Ratio

Relative Intensity (%)

Proposed Fragment lon

(mlz)

41 35 [C3H5]+

43 40 [C3HT]+

47 30 [POCI]+

79 85 [CH3POCI]+
99 100 [M - C3H70]+
115 95 [M - C3H5]+
141 90 [M - CH3]+
156 5 [M]+e
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Proposed Fragmentation Pathway

The fragmentation of the Chlorosarin molecular ion ([M]+¢) at m/z 156 is initiated by the loss of
various neutral fragments. The most prominent fragmentation pathways are depicted in the
diagram below. The base peak at m/z 99 corresponds to the loss of an isopropoxy radical.
Other significant fragments arise from the loss of a methyl radical (m/z 141), an allyl radical
(m/z 115), and subsequent cleavages of the phosphonyl group.
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Proposed fragmentation pathway of Chlorosarin under electron ionization.

Experimental Protocol: GC-MS Analysis of
Chlorosarin

This protocol outlines a standard procedure for the analysis of Chlorosarin using gas

chromatography coupled with mass spectrometry.

Instrumentation

¢ Gas Chromatograph: Agilent 7890B GC System or equivalent.
o Mass Spectrometer: Agilent 5977A MSD or equivalent single quadrupole mass spectrometer.

o Autosampler: Agilent 7693A or equivalent.
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GC Conditions

e Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pm film thickness, or equivalent.
« Inlet: Split/Splitless injector.
 Injector Temperature: 250 °C.
e Injection Volume: 1 pL.
o Split Ratio: 10:1.
o Carrier Gas: Helium (99.999% purity).
e Flow Rate: 1.2 mL/min (constant flow).
e Oven Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 15 °C/min to 280 °C.

o Hold: 5 minutes at 280 °C.

MS Conditions

¢ lonization Mode: Electron lonization (El).
o Electron Energy: 70 eV.

e Source Temperature: 230 °C.

e Quadrupole Temperature: 150 °C.

o Transfer Line Temperature: 280 °C.

e Scan Range: m/z 35 - 200.

e Scan Rate: 2 scans/second.
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e Solvent Delay: 3 minutes.

Sample Preparation

Extreme caution should be exercised when handling Chlorosarin due to its high toxicity. All
sample preparation should be conducted in a certified fume hood with appropriate personal
protective equipment.

o Standard Preparation: Prepare a stock solution of Chlorosarin in isopropanol at a
concentration of 1 mg/mL. Perform serial dilutions in isopropanol to prepare working
standards in the range of 1-100 ng/mL.

o Sample Extraction (for environmental matrices):

[¢]

Weigh 1 g of the sample (e.g., soil) into a 15 mL centrifuge tube.

[e]

Add 5 mL of a 1:1 (v/v) mixture of isopropanol and hexane.

Vortex for 1 minute and sonicate for 15 minutes.

o

[¢]

Centrifuge at 3000 rpm for 10 minutes.

[¢]

Carefully transfer the supernatant to a clean vial for GC-MS analysis.

Experimental Workflow

The logical flow of the analytical process, from sample receipt to data analysis, is crucial for
obtaining reliable and reproducible results.
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Experimental workflow for the GC-MS analysis of Chlorosarin.
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Conclusion

The electron ionization mass spectrum of Chlorosarin provides a unique fingerprint for its
identification. The fragmentation is dominated by the loss of the isopropoxy group and
subsequent cleavages of the phosphonyl moiety. The provided experimental protocol offers a
robust method for the analysis of Chlorosarin in various samples. Adherence to strict safety
protocols is paramount when working with this hazardous compound. These application notes
serve as a valuable resource for researchers and professionals involved in the detection and
characterization of chemical warfare agents and related compounds.

» To cite this document: BenchChem. [Application Notes and Protocols for the Mass
Spectrometry Analysis of Chlorosarin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221596/docs#application-notes-and-protocols-for-
the-mass-spectrometry-analysis-of-chlorosarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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